N-phenethyl-1-(3,4,5-trimethoxyphenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide

• IUPAC Name: N-(2-phenylethyl)-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C25H29N3O4/c1-30-21-16-19(17-22(31-2)24(21)32-3)23-20-10-7-13-27(20)14-15-28(23)25(29)26-12-11-18-8-5-4-6-9-18/h4-10,13,16-17,23H,11-12,14-15H2,1-3H3,(H,26,29)
• InChI Key: ZCCHYFYKDKRFPX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2C3=CC=CN3CCN2C(=O)NCCC4=CC=CC=C4
• Molecular Formula: C25H29N3O4
• Molecular Weight: 435.5 g/mol

Description

The Trimethoxyphenyl (TMP) group serves as a pharmacophore in numerous potent agents exhibiting diverse bioactivity effects. This moiety is prominently present in the molecular structures of various research studies, demonstrating remarkable multi-activity or specific targeting.

Synthesis Analysis

While specific synthesis methods for the compound you mentioned were not found, there are general methods for reducing nitrostyrenes to phenylnitroalkanes. For instance, 2,5-Dimethoxynitrostyrene can be reduced by sodium borohydride to 1-(2,5-dimethoxyphenyl)-2-nitroethane.

Molecular Structure Analysis

The 3,4,5-trimethoxyphenyl (TMP), the six-membered electron-rich ring, is one of the most critical and valuable cores of a variety of biologically active molecules. This ring has been incorporated in a wide range of therapeutically interesting drugs.

Scientific Research Applications

Synthesis Techniques and Heterocyclic Chemistry

A study by Aparicio et al. (2006) described the synthesis of tetrahydropyrazines, dihydropyrazines, pyrazines, piperazinones, and quinoxalines through the reaction of 1,2-diamines with 1,2-diaza-1,3-butadienes. This method highlights the diversity of heterocyclic compounds that can be synthesized using similar core structures to N-phenethyl-1-(3,4,5-trimethoxyphenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide, which may have implications in developing new materials or pharmacologically active compounds (Aparicio et al., 2006).

Potential Pharmacological Activities

Research into the synthesis of novel pyrazole derivatives has indicated their evaluation for antidepressant and anticonvulsant activities. A study by Abdel‐Aziz et al. (2009) investigated substituted carboxylic acid hydrazides and their derivatives for their potential in treating depression and convulsions, demonstrating the therapeutic potential of pyrazole-based compounds similar to N-phenethyl-1-(3,4,5-trimethoxyphenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide (Abdel‐Aziz et al., 2009).

Materials Science and Conductive Polymers

Tanaka and Yamashita (1997) explored the synthesis of a novel nonclassical thiophene with a pyrazine-dihydropyrazine redox system, leading to compounds with significantly lower optical and electrochemical energy gaps. This research indicates the potential of pyrazine derivatives in the development of intrinsically conductive organic polymers, suggesting applications in electronics and materials science (Tanaka & Yamashita, 1997).

Mechanism of Action

Target of Action

Compounds containing the3,4,5-trimethoxyphenyl (TMP) group, which is present in the structure of the compound , have been known to effectively inhibit various targets such as tubulin , heat shock protein 90 (Hsp90) , thioredoxin reductase (TrxR) , histone lysine-specific demethylase 1 (HLSD1) , activin receptor-like kinase-2 (ALK2) , P-glycoprotein (P-gp) , and platelet-derived growth factor receptor β .

Mode of Action

Tmp-bearing compounds have been known to exhibit diverse bioactivity effects . For instance, TMP has a critical role in the fitting of the colchicine and combretastatin analogs into the colchicine binding site (CBS) of the αβ-tubulin heterodimer .

Biochemical Pathways

Tmp-bearing compounds have been associated with a wide range of biological activities, including anti-cancer, anti-fungal, anti-bacterial, antiviral, anti-parasitic, anti-inflammatory, anti-alzheimer, anti-depressant, and anti-migraine properties .

Result of Action

Tmp-bearing compounds have demonstrated notable anti-cancer effects and other diverse bioactivity effects .

Future Directions

Compounds containing the TMP group have shown promising anti-fungal and anti-bacterial properties, including activities against Helicobacter pylori and Mycobacterium tuberculosis. They have also demonstrated significant efficacy against Leishmania, Malaria, and Trypanosoma, indicating their potential as anti-parasitic agents. Furthermore, these compounds have been associated with anti-inflammatory, anti-Alzheimer, anti-depressant, and anti-migraine properties, thereby expanding their therapeutic scope.